Cas no 1861962-69-7 (Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl-)

• Product Name: Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl-
• CAS No: 1861962-69-7
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5283765
• Update Time: 2025-11-04

Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl-

• Inchi： 1S/C11H21Br/c1-10(2,9-12)8-11(3)6-4-5-7-11/h4-9H2,1-3H3
• InChI Key： FDRORYGOWZZCDA-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CBr)(C)CCCC1

Additional information on Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl-

Introduction to Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl-

Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl- (CAS No. 1861962-69-7) is a unique organic compound with a cyclopentane ring substituted by a bromoalkyl group and a methyl group. This compound belongs to the class of cycloalkanes and is of significant interest in organic synthesis due to its structural complexity and potential applications in various fields. The molecule's structure consists of a five-membered cyclopentane ring with two substituents: a methyl group and a 3-bromo-2,2-dimethylpropyl group. This combination makes it a versatile building block for further chemical modifications.

The cyclopentane ring is a saturated hydrocarbon with five carbon atoms arranged in a ring. Its stability and reactivity make it an ideal scaffold for various organic transformations. The methyl group attached to the cyclopentane ring adds to the compound's stability and can influence the reactivity of the adjacent bromoalkyl group. The 3-bromo-2,2-dimethylpropyl substituent introduces a bromine atom at the third position of the propyl chain, which is flanked by two methyl groups at the second position. This arrangement not only enhances the compound's stability but also provides reactive sites for substitution reactions.

Recent studies have highlighted the importance of such compounds in drug discovery and materials science. For instance, cyclopentane derivatives are being explored as potential candidates for anti-inflammatory agents due to their ability to modulate specific cellular pathways. Additionally, the bromine atom in Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl- makes it a valuable precursor for synthesizing biologically active molecules through nucleophilic substitution reactions.

The synthesis of this compound typically involves multi-step processes, including alkylation and bromination reactions. Researchers have optimized these steps to achieve high yields and purity. For example, one efficient method involves the alkylation of cyclopentanone with a suitable alkyl halide followed by reduction to yield the desired product. The use of modern catalytic systems has further enhanced the efficiency of these reactions.

In terms of applications, Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl- has shown promise in polymer chemistry as well. Its ability to undergo polymerization under specific conditions makes it a potential candidate for developing novel polymeric materials with tailored properties. Furthermore, its structural versatility allows for easy functionalization, enabling its use in advanced materials such as thermoplastics and elastomers.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on biodegradation studies to determine how this compound interacts with microbial communities in different environments. Results indicate that while it is relatively stable under standard conditions, specific microbial strains can metabolize it under controlled conditions.

In conclusion, Cyclopentane, 1-(3-bromo-2,2-dimethylpropyl)-1-methyl- (CAS No. 1861962-69-7) is a multifaceted organic compound with significant potential in various chemical domains. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and polymer chemistry. As ongoing studies continue to uncover new applications and synthesis methods for this compound, its role in advancing chemical science is expected to grow even further.